Cas no 1806863-37-5 (4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine
• CAS No: 1806863-37-5
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4897072
• Update Time: 2025-06-22

4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-6-4(2-9)5(7(10)11)3-12-8(6)13(14)15/h3,7H,2H2,1H3
• InChI Key： RZIDZRBNKMFOJW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C([N+](=O)[O-])=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine

4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine: A Comprehensive Overview

The compound 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine, identified by the CAS number 1806863-37-5, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with several functional groups: a bromomethyl group at position 4, a difluoromethyl group at position 5, a methoxy group at position 3, and a nitro group at position 2. These substituents not only influence the molecule's physical and chemical properties but also open up avenues for its use in diverse fields.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemicals. The presence of electron-withdrawing groups like the nitro and difluoromethyl groups enhances the molecule's reactivity, making it a valuable intermediate in organic synthesis. Additionally, the methoxy group introduces electron-donating properties, which can modulate the overall electronic environment of the molecule. This balance of electron-withdrawing and electron-donating groups makes 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine a versatile compound for designing bioactive molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. The bromomethyl group is introduced via nucleophilic substitution, while the nitro group is added through nitration reactions. The difluoromethyl group is introduced using fluorination techniques, often involving electrophilic fluorination agents. The methoxy group is typically introduced via O-methylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for constructing bioactive compounds with potential anticancer, antifungal, or antibacterial activities. The nitro group, in particular, is known to enhance the pharmacokinetic properties of molecules, making them more suitable for drug delivery systems.

In agrochemistry, this compound can be utilized as an intermediate in the synthesis of pesticides or herbicides. Its ability to interact with biological systems through various mechanisms makes it a candidate for developing safer and more effective agricultural chemicals. Furthermore, its electronic properties make it a potential candidate for use in organic electronics or as a component in advanced materials.

Recent research has also explored the environmental impact of such compounds. Studies have shown that proper handling and disposal are crucial to minimize any adverse effects on ecosystems. Regulatory frameworks are increasingly emphasizing the need for sustainable practices in chemical synthesis to ensure that compounds like 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine are produced and used responsibly.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS No. 1806863-37-5) stands out as a significant molecule with broad applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and agrochemical development. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow further.